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Compound of Interest

Compound Name: Tetrapeptide-30

Cat. No.: B15577717 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Tetrapeptide-30 is a synthetic peptide composed of four amino acids—proline, lysine, and

glutamic acid—that has gained significant attention in the cosmetic industry for its skin-

lightening and anti-inflammatory properties.[1][2][3][4] It is known to address hyperpigmentation

by reducing the amount of tyrosinase and inhibiting melanocyte activation.[1][2][4][5] These

application notes provide a comprehensive overview of the stability and solubility of

Tetrapeptide-30 in cosmetic formulations, along with detailed protocols for its evaluation.

Chemical Properties
Property Value Reference

INCI Name Tetrapeptide-30 [3]

Amino Acid Sequence Pro-Lys-Glu-Lys (PKEK) [5]

Appearance

White to off-white lyophilized

powder or colorless liquid

solution

[6]

Molecular Formula C22H40N6O7 [2]

Molecular Weight 500.59 g/mol [2][4]
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Mechanism of Action: Skin Lightening
Tetrapeptide-30 employs a multi-faceted approach to promote a more even skin tone. Its

primary mechanisms include the inhibition of tyrosinase, the key enzyme in melanin synthesis,

and the reduction of melanocyte activation.[1][2][4][5] Furthermore, it exhibits anti-inflammatory

effects by downregulating pro-inflammatory cytokines such as IL-6, IL-8, and TNF-α, which can

contribute to post-inflammatory hyperpigmentation.[1]
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Caption: Signaling pathway of Tetrapeptide-30 in reducing hyperpigmentation.

Solubility
Tetrapeptide-30 is generally supplied as a lyophilized powder or as a stock solution, often in a

glycerin and water base.[3] The pure peptide is hydrophilic and soluble in water.[7] For

cosmetic formulations, it is crucial to determine its solubility in various solvent systems to

ensure homogeneity and bioavailability.

Recommended Solvents for Tetrapeptide-30
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Solvent Solubility Notes

Water Soluble
Preferred solvent for aqueous-

based formulations.

Glycerin Soluble
Often used as a co-solvent

and humectant.

Propylene Glycol Likely Soluble

Commonly used as a

penetration enhancer and

solvent.

Butylene Glycol Likely Soluble

A common humectant and

solvent in cosmetic

formulations.

Ethanol Sparingly Soluble
May be used in small amounts

in some formulations.

Oils and Esters Insoluble
Not suitable for anhydrous, oil-

based formulations.

Protocol for Determining Solubility of Tetrapeptide-30
This protocol outlines a method to determine the solubility of Tetrapeptide-30 in various

cosmetic solvents.

Materials:

Tetrapeptide-30 (lyophilized powder)

Selection of cosmetic solvents (e.g., deionized water, glycerin, propylene glycol, butylene

glycol)

Analytical balance

Vortex mixer

Centrifuge
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Visual inspection apparatus (light box with a black and white background)

Procedure:

Accurately weigh a small amount of Tetrapeptide-30 (e.g., 10 mg) into a series of clear

glass vials.

Add a measured volume of the selected solvent (e.g., 1 mL) to each vial to achieve a starting

concentration.

Vortex the vials for 2 minutes to facilitate dissolution.

Visually inspect the solutions against a black and white background for any undissolved

particles.

If the peptide has dissolved, incrementally add more Tetrapeptide-30 until saturation is

reached (i.e., undissolved particles remain after vortexing).

If the peptide has not fully dissolved, incrementally add more solvent until a clear solution is

obtained.

For solutions that appear cloudy, sonication for 10-15 minutes may aid dissolution.

Record the concentration at which the peptide is fully dissolved for each solvent.
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Caption: Experimental workflow for determining Tetrapeptide-30 solubility.
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Stability
The stability of Tetrapeptide-30 is a critical factor for ensuring the efficacy and shelf-life of a

cosmetic formulation. While generally more stable than ingredients like Vitamin C, its stability

can be influenced by pH, temperature, and light exposure.[1]

Factors Affecting Tetrapeptide-30 Stability
pH: Peptides are susceptible to hydrolysis at extreme pH values. The recommended pH

range for formulations containing Tetrapeptide-30 is typically between 3.5 and 6.5.

Temperature: High temperatures can accelerate the degradation of peptides. It is often

recommended to add Tetrapeptide-30 to formulations during the cooling phase, below 40°C

(104°F).[8]

Light: Although not as sensitive as some other cosmetic actives, prolonged exposure to UV

light can potentially lead to degradation. Photostability testing is recommended, especially

for products in transparent packaging.[9][10]

Enzymatic Degradation: While less of a concern in a formulated product compared to

biological systems, contamination with proteases could lead to degradation.

Protocol for Assessing the Stability of Tetrapeptide-30 in
a Cosmetic Formulation
This protocol describes a forced degradation study to evaluate the stability of Tetrapeptide-30
in a model cosmetic formulation (e.g., a serum or cream).

Materials:

Cosmetic formulation containing a known concentration of Tetrapeptide-30.

Control formulation without Tetrapeptide-30.

Temperature- and humidity-controlled stability chambers.

Photostability chamber with controlled UV and visible light exposure.
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pH meter.

Analytical instrumentation for peptide quantification (e.g., HPLC-UV).

Procedure:

Prepare the cosmetic formulation containing Tetrapeptide-30 and the control formulation.

Package the formulations in the intended final packaging.

Divide the samples into different groups for stress testing:

Temperature Stress: Store samples at various temperatures (e.g., 4°C, 25°C, 40°C, 50°C)

for a defined period (e.g., 1, 2, and 3 months).

pH Stress: Adjust the pH of the formulation to different values (e.g., 4, 5.5, 7) and store at

a controlled temperature (e.g., 40°C) for a set duration.

Photostability Stress: Expose samples to controlled UV and visible light in a photostability

chamber according to ICH Q1B guidelines.[9] Keep a set of samples wrapped in aluminum

foil as a dark control.

At specified time points, withdraw samples from each stress condition.

Visually inspect the samples for any changes in appearance, color, or odor.

Measure the pH of the samples.

Extract Tetrapeptide-30 from the formulation matrix using a suitable solvent system.

Quantify the remaining concentration of Tetrapeptide-30 using a validated analytical method

such as HPLC-UV.

Analytical Method: Quantification of Tetrapeptide-30 by
HPLC-UV
Instrumentation:
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High-Performance Liquid Chromatography (HPLC) system with a UV detector.

C18 reverse-phase column.

Chromatographic Conditions (Example):

Mobile Phase A: 0.1% Trifluoroacetic acid (TFA) in water.

Mobile Phase B: 0.1% TFA in acetonitrile.

Gradient: A time-based gradient from high aqueous to high organic mobile phase.

Flow Rate: 1.0 mL/min.

Detection Wavelength: 220 nm.

Injection Volume: 20 µL.

Data Analysis:

Create a calibration curve using standard solutions of Tetrapeptide-30.

Calculate the percentage of Tetrapeptide-30 remaining in the stressed samples compared

to the initial concentration.

Present the data in tabular format for easy comparison.

Example Stability Data Tables
Table 1: Temperature Stability of Tetrapeptide-30 in a Serum Formulation
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Storage
Condition

Time Point
%
Tetrapeptide-
30 Remaining

Appearance pH

25°C / 60% RH 1 Month 99.5% No change 5.5

3 Months 98.2% No change 5.4

40°C / 75% RH 1 Month 95.1% No change 5.3

3 Months 89.7% Slight yellowing 5.2

Table 2: pH Stability of Tetrapeptide-30 in an Aqueous Solution at 40°C for 1 Month

pH % Tetrapeptide-30 Remaining

4.0 96.3%

5.5 98.1%

7.0 92.5%

Table 3: Photostability of Tetrapeptide-30 in a Cream Formulation

Condition Exposure Time
% Tetrapeptide-30
Remaining

Light Exposure 24 hours 94.8%

Dark Control 24 hours 99.7%

Formulation Guidelines
Recommended Use Level: Typically 1-3% of a Tetrapeptide-30 solution (as supplied by the

manufacturer).

pH: The final formulation should have a pH between 3.5 and 6.5 for optimal stability.
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Temperature: Add Tetrapeptide-30 to the formulation during the cool-down phase, at

temperatures below 40°C (104°F).[8]

Compatibility: Tetrapeptide-30 is compatible with a wide range of cosmetic ingredients. It

has been shown to have synergistic effects when formulated with Vitamin C derivatives like

Sodium Ascorbyl Phosphate.[8]

Conclusion
Tetrapeptide-30 is a promising active ingredient for cosmetic formulations aimed at skin

brightening and evening out skin tone. Its stability and solubility are key parameters to consider

during product development. By following the protocols outlined in these application notes,

researchers and formulators can effectively evaluate the performance of Tetrapeptide-30 in

their specific cosmetic systems and develop stable, efficacious products.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Notes and Protocols: Tetrapeptide-30 in
Cosmetic Formulations]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15577717#tetrapeptide-30-stability-and-solubility-in-
cosmetic-formulations]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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